5'-Amino-1',3'-dihydrospiro[imidazolidine-4,2'-indene]-2,5-dione

• IUPAC Name: 5-aminospiro[1,3-dihydroindene-2,5'-imidazolidine]-2',4'-dione
• InChI: InChI=1S/C11H11N3O2/c12-8-2-1-6-4-11(5-7(6)3-8)9(15)13-10(16)14-11/h1-3H,4-5,12H2,(H2,13,14,15,16)
• InChI Key: RSHRTHALPSIWMA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CC13C(=O)NC(=O)N3)C=C(C=C2)N
• Molecular Formula: C11H11N3O2
• DSSTOX Substance ID: DTXSID10593791
• Molecular Weight: 217.22 g/mol
• CAS RN: 33584-67-7

Description

Spiro compounds like “5’-Amino-1’,3’-dihydrospiro[imidazolidine-4,2’-indene]-2,5-dione” are a class of organic compounds that have a unique structure where two rings share a single atom. They are known for their diverse structures and potential pharmaceutical activities.

Synthesis Analysis

The synthesis of spiro compounds often involves multi-component reactions. For example, a new multi-component reaction for the synthesis of novel and diverse spiro-imidazo pyridine-indene derivatives was developed by the reaction between heterocyclic ketene aminals and bindone.

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by two rings sharing a single atom. This unique structure contributes to their diverse chemical properties and potential applications.

Chemical Reactions Analysis

Spiro compounds can undergo a variety of chemical reactions due to their unique structure. For example, the synthesized bindone and final product contains active methylene and this active site can be involved in further reactions to synthesize more complex heterocycles.

Future Directions

The future directions in the research of spiro compounds could involve exploring their potential applications in pharmaceuticals and other industries. Additionally, developing more efficient synthesis methods for these compounds could also be a focus of future research.

Synthesis routes and methods I

Procedure details

To a suspension of (±)-5′-nitro-spiro[imidazolidine-4,2′-indane]-2,5-dione (1.77 g, 7.16 mmol) in EtOAc (100 mL) and MeOH (100 mL) was added 10% Pd/C (400 mg) and the reaction stirred vigorously under hydrogen (ca. 1 atm). After 1 h, the catalyst was filtered off and the filtrate was concentrated to yield the title compound as a pale brown solid. MS: m/z=218 (M+1).

Synthesis routes and methods II

Procedure details

5′-Nitro-1′,3′-dihydrospiro[imidazolidine-4,2′-indene]-2,5-dione (10.1 mmol, 2.5 g) and 10% Pd/C (0.25 g) in 1:1 EtOAc:MeOH (300 ml) were stirred under H2 (1 atm) for 1.5 h. The solution was filtered and evaporated to give the title compound as a brown solid that was used with out further purification. LC/MS (10% to 99%): M/Z (M+H)+ (obs)=218; tR=2.4.